![molecular formula C5HBrFNS B6166249 4-bromo-5-fluorothiophene-2-carbonitrile CAS No. 1956323-04-8](/img/no-structure.png)
4-bromo-5-fluorothiophene-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-5-fluorothiophene-2-carbonitrile is a chemical compound with the molecular formula C5HBrFNS. It has a molecular weight of 206.04 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C5HBrFNS. This indicates that it contains five carbon atoms, one hydrogen atom, one bromine atom, one fluorine atom, one sulfur atom, and one nitrogen atom .Physical And Chemical Properties Analysis
This compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C . Unfortunately, no data is available for its boiling point .Properties
{ "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-fluorothiophene-2-carbonitrile can be achieved through a multi-step process involving the introduction of the bromo and fluoro substituents onto a thiophene ring, followed by the addition of a cyano group.", "Starting Materials": [ "Thiophene", "Bromine", "Potassium fluoride", "Copper(I) iodide", "Copper(II) chloride", "Sodium cyanide", "Dimethyl sulfoxide", "Acetic acid", "Methanol" ], "Reaction": [ "Thiophene is brominated using bromine and copper(I) iodide in acetic acid to yield 2-bromo thiophene.", "2-bromo thiophene is then fluorinated using potassium fluoride and copper(II) chloride in dimethyl sulfoxide to yield 2-bromo-5-fluoro thiophene.", "The cyano group is introduced onto the 2-position of 2-bromo-5-fluoro thiophene using sodium cyanide in methanol to yield 4-bromo-5-fluorothiophene-2-carbonitrile." ] } | |
1956323-04-8 | |
Molecular Formula |
C5HBrFNS |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.